Cas no 1477847-42-9 (4-fluoro-N-(2-methylcyclopentyl)aniline)

• Product Name: 4-fluoro-N-(2-methylcyclopentyl)aniline
• CAS No: 1477847-42-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5209651
• PubChem ID: 65046805
• Update Time: 2025-06-29

4-fluoro-N-(2-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-fluoro-N-(2-methylcyclopentyl)-
• 4-fluoro-N-(2-methylcyclopentyl)aniline

• Inchi： 1S/C12H16FN/c1-9-3-2-4-12(9)14-11-7-5-10(13)6-8-11/h5-9,12,14H,2-4H2,1H3
• InChI Key： FGFPBBDMZVBGHB-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2C)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-fluoro-N-(2-methylcyclopentyl)aniline

Professional Introduction to 4-fluoro-N-(2-methylcyclopentyl)aniline (CAS No. 1477847-42-9)

4-fluoro-N-(2-methylcyclopentyl)aniline, identified by its Chemical Abstracts Service Number (CAS No.) 1477847-42-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylamine derivatives, characterized by the presence of a fluorine atom and a methyl-substituted cyclopentyl group attached to an aniline backbone. The structural features of this molecule make it a valuable candidate for further exploration in drug discovery and development.

The fluorine atom in 4-fluoro-N-(2-methylcyclopentyl)aniline plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered electronic properties, which can significantly influence their biological activity. In recent years, the incorporation of fluorine into drug molecules has become a cornerstone in medicinal chemistry, leading to the development of several FDA-approved drugs with improved efficacy and safety profiles.

N-(2-methylcyclopentyl)aniline, the other key moiety in this compound, contributes to its unique chemical and biological characteristics. The cyclopentyl group introduces steric hindrance, which can affect the compound's solubility, permeability, and interaction with biological targets. Additionally, the presence of a methyl group on the cyclopentyl ring further diversifies its pharmacological potential. This structural motif has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent studies have highlighted the potential of 4-fluoro-N-(2-methylcyclopentyl)aniline as a lead compound for developing novel therapeutic agents. Research published in peer-reviewed journals has demonstrated its efficacy in inhibiting specific enzymatic targets associated with diseases such as cancer and inflammation. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are critical enzymes involved in cell signaling pathways that drive tumor growth and progression.

The pharmacological profile of 4-fluoro-N-(2-methylcyclopentyl)aniline is further enhanced by its ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders. The balance between lipophilicity and polarizability contributed by its aromatic and cyclic structures facilitates efficient BBB penetration. This property is particularly relevant in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its potential as an anti-cancer agent, 4-fluoro-N-(2-methylcyclopentyl)aniline has shown promise in preclinical models as an anti-inflammatory agent. In vitro studies have indicated that it can modulate inflammatory pathways by interacting with specific receptors and enzymes involved in the inflammatory response. These findings align with the growing interest in developing small-molecule inhibitors that target inflammation without causing significant side effects.

The synthesis of 4-fluoro-N-(2-methylcyclopentyl)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the synthetic route. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical quality standards.

The analytical characterization of 4-fluoro-N-(2-methylcyclopentyl)aniline is critical to understanding its physicochemical properties and ensuring its quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, which is essential for predicting its biological behavior.

Future research directions for 4-fluoro-N-(2-methylcyclopentyl)aniline include exploring its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain deeper insights into how different structural features influence biological activity. This approach is instrumental in optimizing drug candidates for better efficacy and reduced toxicity.

The development of novel drug candidates often involves collaboration between chemists, biologists, and pharmacologists to translate laboratory findings into clinical applications. 4-fluoro-N-(2-methylcyclopentyl)aniline serves as a prime example of how fundamental research can lead to tangible therapeutic benefits. Its unique structural features make it a versatile tool for exploring new therapeutic strategies across multiple disease areas.

In conclusion, 4-fluoro-N-(2-methylcyclopentyl)aniline (CAS No. 1477847-42-9) is a promising compound with significant potential in pharmaceutical research and development. Its structural characteristics, combined with recent advancements in synthetic chemistry and analytical techniques, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.